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Compound of Interest

2,4,4,6-Tetrabromo-2,5-
Compound Name: )
cyclohexadienone

cat. No.: B1293818

An In-Depth Technical Guide to the Safety of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

This guide provides a comprehensive overview of the safety data for 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone (CAS No. 20244-61-5), tailored for researchers, scientists, and
professionals in drug development. It consolidates critical safety information, hazard
classifications, and handling procedures to ensure safe laboratory practices.

Chemical Identification

2,4,4,6-Tetrabromo-2,5-cyclohexadienone, also known as TBCO, is an organic compound
with the molecular formula CeH2Br40.[1][2][3] It is commonly available as a red-brown or
orange to brown crystalline powder.[1][4][5] Due to its high bromine content, it is utilized in
organic synthesis and as a flame retardant in various materials.[4][5]
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Identifier

Value

Chemical Name

2,4,4,6-Tetrabromo-2,5-cyclohexadienone[1]

CAS Number

20244-61-5[1][3]

Molecular Formula

CeH2BraO[1][3]

Molecular Weight 409.69 g/mol [1][2]
EC Number 243-638-7[3][6]

TBCO, 2,4,4,6-Tetrabromocyclohexa-2,5-
Synonyms

dienone[3][7]

Hazard Identification and GHS Classification

The primary hazards associated with this compound are irritation to the skin, eyes, and

respiratory system.[1] It is classified under the Globally Harmonized System (GHS) as a

warning-level hazard.[3][7]

Hazard Class

Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2
[3][8]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[1][3][8]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][3][8]

GHS Label Elements:

e Pictogram:

« Signal Word:Warning[1][3][7]

Toxicological Profile
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The toxicological properties of 2,4,4,6-tetrabromo-2,5-cyclohexadienone have not been fully
investigated, and specific quantitative data such as LD50 or LC50 values are not readily
available in public literature.[9] The known health effects are primarily its irritant properties.

 Inhalation: May cause respiratory irritation.[1] Symptoms of overexposure to high vapor
concentrations can include headache, dizziness, and nausea.[9]

o Skin Contact: Causes skin irritation.[1]
o Eye Contact: Causes serious eye irritation.[1]
 Ingestion: Harmful if swallowed, though specific data is limited.[9]

The following diagram illustrates the logical workflow from hazard identification to response.
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Risk Management & Response

Exposure Controls
- Ventilation
- Fume Hood

— Hazard Assessment Requires
Identification

GHS Classification
- Skin Irritant 2 (H315)
- Eye Irritant 2 (H319)
- STOT SE 3 (H335)

Personal Protective Equipment
Requires - Gloves

- Goggles

- Lab Coat

2,4,4,6-Tetrabromo-
2,5-cyclohexadienone

Informs

First Aid Measures
- Skin: Wash with water

- Eyes: Rinse with water
- Inhalation: Move to fresh air
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Test Animal Preparation
(Albino Rabbit, Fur Clipping)

24h Post-Clipping

Substance Application
(0.5g to Skin Patch)

Exposure Period
(4 Hours, Covered)

Substance Removal & Cleaning

Observation & Scoring
(Erythema & Edema at 1, 24, 48, 72h)

Data Analysis
(Calculate Mean Scores)

Classification
(Based on OECD 404 Criteria)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4,4,6-Tetrabromo-2,5-cyclohexadienone safety data
sheet (SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293818#2-4-4-6-tetrabromo-2-5-cyclohexadienone-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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